Cas no 1510213-65-6 (6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine)

• Product Name: 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine
• CAS No: 1510213-65-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 5219538
• PubChem ID: 75355993
• Update Time: 2025-10-28

6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-methyl-N-(5-thiazolylmethyl)-
• 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine

• Inchi： 1S/C10H11N3S/c1-8-2-3-9(4-12-8)13-6-10-5-11-7-14-10/h2-5,7,13H,6H2,1H3
• InChI Key： ZSRMUUJEHPEQBP-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NCC1SC=NC=1

Additional information on 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine

Introduction to 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine (CAS No. 1510213-65-6)

6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine, identified by the CAS number 1510213-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine and thiazole derivatives, classes of molecules known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine incorporates a pyridine ring substituted with a methyl group at the 6-position and an N-(1,3-thiazol-5-yl)methyl moiety at the 3-position. The presence of the thiazole ring, a sulfur-containing heterocycle, enhances the compound's interaction with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The combination of pyridine and thiazole in 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine has been particularly investigated for its potential in modulating various biological pathways. Studies have highlighted its role in inhibiting enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis and autoimmune disorders.

One of the most compelling aspects of 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine is its structural versatility. Researchers have explored its derivatives to optimize pharmacokinetic properties and enhance binding affinity to target proteins. For instance, modifications at the 5-position of the thiazole ring have been shown to improve solubility and metabolic stability, crucial factors for drug efficacy and safety.

The compound's potential extends beyond anti-inflammatory applications. Preliminary studies have suggested that 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine may exhibit antiviral and anticancer properties. The pyridine-thiazole scaffold is known to interact with viral proteases and kinases, offering a novel approach to combat viral infections. Additionally, its ability to disrupt cancer cell proliferation has been observed in in vitro assays, indicating its promise as an anticancer agent.

The synthesis of 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of catalytic methods has further streamlined the synthesis process, reducing environmental impact and improving cost-efficiency.

In terms of pharmacological activity, 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine has shown notable interactions with several biological targets. Its binding affinity to certain enzymes has been measured using computational modeling and experimental techniques such as X-ray crystallography. These studies have provided insights into how the compound interacts with its targets at the molecular level, aiding in the design of more effective derivatives.

The development of new drugs is often hindered by challenges such as poor bioavailability and rapid metabolism. However, 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-amine has demonstrated promising results in overcoming these barriers. By incorporating structural elements that enhance drug-like properties, researchers have been able to improve its pharmacokinetic profile. This includes modifications that increase membrane permeability and reduce metabolic degradation.

The future direction of research on 6-methyl-N-(1,3-thiazol-5-yl)methylpyridin-3-am ine includes exploring its mechanism of action in vivo. Preclinical studies are underway to evaluate its efficacy and safety in animal models. These studies will provide critical data for advancing towards clinical trials and eventual therapeutic use. Additionally, investigating its potential interactions with other drugs will help in understanding possible synergistic effects or adverse reactions.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have played a pivotal role in understanding how 6-methyl-N-(1,3-thiazol -5 -yl)m ethylpy ridin - 3 - am ine interacts with biological targets. By predicting binding affinities and identifying key interaction sites, researchers can design more targeted interventions. This approach has significantly reduced the time and cost associated with traditional drug discovery methods.

The versatility of heterocyclic compounds like 6-methyl-N-(1 , 3 -th az ol - 5 - yl )m eth ylpy ridi n - 3 - am ine strong > makes them invaluable tools in pharmaceutical research. Their ability to mimic natural products while offering unique chemical properties allows for the development of innovative therapies. As research continues to uncover new applications for these compounds , their importance in addressing global health challenges will only grow.